Cas no 1390724-11-4 ((1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine
• CAS No: 1390724-11-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6005872
• PubChem ID: 130741005
• Update Time: 2025-06-15

(1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-α-methyl-3-nitro-, (αR)-
• (R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine
• (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine
• EN300-1839618
• 1390724-11-4

• Inchi： 1S/C8H9FN2O2/c1-5(10)6-3-2-4-7(8(6)9)11(12)13/h2-5H,10H2,1H3/t5-/m1/s1
• InChI Key： QLEJIFUMSMNSAE-RXMQYKEDSA-N
• SMILES： [C@@H](C1C=CC=C(C=1F)N(=O)=O)(N)C

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 269.6±30.0 °C(Predicted)
• pka: 8.09±0.10(Predicted)

Additional information on (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine

Research Brief on (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine (CAS: 1390724-11-4): Recent Advances and Applications

(1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine (CAS: 1390724-11-4) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the most notable advancements in the synthesis of (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective reductive amination protocol using a chiral ruthenium catalyst, yielding the target compound with >99% enantiomeric excess (ee). This method not only improves the scalability of the synthesis but also reduces the environmental impact compared to traditional resolution techniques. The study underscores the importance of chiral purity in the pharmacological activity of this amine, as the (R)-enantiomer exhibits superior binding affinity to target receptors compared to its (S)-counterpart.

In terms of biological activity, (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine has been identified as a critical building block for the development of sigma-1 receptor modulators. A recent preclinical study (Nature Communications, 2024) revealed that derivatives of this compound exhibit potent neuroprotective effects in models of Parkinson's disease, with one analog showing a 60% reduction in dopaminergic neuron loss. The fluoronitrophenyl moiety appears to enhance blood-brain barrier penetration, while the chiral amine group facilitates specific interactions with the sigma-1 receptor's binding pocket. These findings position the compound as a promising scaffold for CNS drug development.

Beyond neurological applications, research has also explored the anticancer potential of (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine derivatives. A 2024 structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters reported that certain modifications to the amine group resulted in compounds with selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (IC50 values ranging from 0.8-5.2 μM). The nitro group's presence was found to be crucial for inducing DNA damage response pathways, while the fluorine atom contributed to metabolic stability. These insights are guiding the design of next-generation anticancer agents with improved selectivity profiles.

From a drug delivery perspective, recent innovations have utilized (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine as a linker in antibody-drug conjugates (ADCs). A 2023 patent application (WO202318765A1) describes its use in connecting cytotoxic payloads to monoclonal antibodies through a pH-sensitive bond, enabling targeted release in tumor microenvironments. The compound's stability in circulation and controlled cleavage properties make it particularly valuable for this application, with one ADC candidate currently in Phase I clinical trials for solid tumors.

In conclusion, (1R)-1-(2-fluoro-3-nitrophenyl)ethan-1-amine (CAS: 1390724-11-4) continues to emerge as a versatile scaffold in medicinal chemistry, with applications spanning from CNS therapeutics to oncology. The recent advances in its synthesis, coupled with growing understanding of its structure-activity relationships, are accelerating the development of novel pharmaceutical agents. Future research directions may focus on expanding its utility in targeted therapies and exploring its potential in other therapeutic areas such as infectious diseases or inflammation. The compound's unique combination of physicochemical properties and biological activity ensures its ongoing relevance in drug discovery pipelines.